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Compound of Interest

Compound Name: 5-Methoxyquinolin-4-ol

Cat. No.: B1323183

An In-Depth Technical Guide to 5-
Methoxyquinolin-4-ol

This technical guide provides a comprehensive overview of 5-Methoxyquinolin-4-ol, including
its chemical structure, identifiers, and relevant, albeit limited, technical data. This document is
intended for researchers, scientists, and professionals in drug development who are interested
in the synthesis, properties, and potential applications of quinoline derivatives.

Chemical Structure and Identification

5-Methoxyquinolin-4-ol is a heterocyclic organic compound belonging to the quinoline family.
The presence of a methoxy group at the 5th position and a hydroxyl group at the 4th position of
the quinoline ring defines its specific structure and chemical properties.

Chemical Structure:

Key Identifiers:

Identifier Value

CAS Number 1466525-83-6
Molecular Formula C10H9NO2
Molecular Weight 175.18 g/mol
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Physicochemical Properties

Detailed experimental physicochemical data for 5-Methoxyquinolin-4-ol is not widely available
in the public domain. The following table includes computed properties for the closely related
isomer, 7-Methoxyquinolin-4-ol, which can serve as a preliminary reference.

Value (for 7-
Property L Reference
Methoxyquinolin-4-ol)

Molecular Weight 175.18 g/mol [1]
XLogP3 0.6 [1]
Exact Mass 175.063328530 Da [1]
Topological Polar Surface Area  38.3 A2 [1]

Synthesis of Quinolone-4-ones: A General Approach

While a specific, validated synthesis protocol for 5-Methoxyquinolin-4-ol is not readily
available in published literature, the synthesis of 4-hydroxyquinolines can generally be
achieved through methods such as the Conrad-Limpach or Gould-Jacobs reactions.[2][3] The
following presents a generalized experimental protocol based on the Gould-Jacobs reaction,
which would require optimization for the specific synthesis of 5-Methoxyquinolin-4-ol.

Generalized Experimental Protocol: Gould-Jacobs
Reaction

This method involves the reaction of an aniline with diethyl ethoxymethylenemalonate (EMME)
followed by a thermal cyclization.

Step 1: Condensation of Aniline and EMME

o A mixture of the appropriately substituted aniline (e.g., 3-methoxyaniline for the synthesis of
5-methoxyquinolin-4-ol) (10 mmol) and diethyl ethoxymethylenemalonate (EMME) (10
mmol) is heated at approximately 120°C for 1 hour.[4]

e The reaction mixture is then cooled to room temperature.
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e The resulting solid intermediate is washed with a non-polar solvent, such as n-hexane, and
filtered to yield the diethyl anilinomethylenemalonate derivative.[4]

Step 2: Thermal Cyclization

The intermediate from Step 1 is dissolved in a high-boiling point solvent, such as diphenyl
ether.[4]

» A catalytic amount of an acid, for instance, 2-chlorobenzoic acid, may be added.[4]

e The solution is heated to a high temperature (e.g., 250°C), potentially using microwave
irradiation, for a period of 2 hours to induce cyclization.[4]

» After cooling, the reaction mixture is treated with a non-polar solvent like n-hexane to
precipitate the crude 4-hydroxyquinoline-3-carboxylate product.[4]

e The solid is collected by filtration and can be purified by recrystallization from a suitable
solvent, such as ethanol.[4]

Step 3: Hydrolysis and Decarboxylation (if necessary)

o The resulting ethyl 4-hydroxyquinoline-3-carboxylate can be hydrolyzed to the corresponding
carboxylic acid.

o Subsequent decarboxylation, often by heating, yields the final quinolin-4-one product.[3]

Generalized Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of quinolin-4-one
derivatives via the Gould-Jacobs pathway.
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Generalized Synthesis of Quinolin-4-ones
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Caption: A generalized workflow for the synthesis of quinolin-4-one derivatives.
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Biological Activity and Signaling Pathways

Quinoline and its derivatives are known to exhibit a wide range of biological activities, including
antimicrobial, anticancer, and anti-inflammatory properties.[5][6] For instance, some 8-
methoxyquinoline derivatives have shown strong antifungal and antibacterial activities.[7]
However, there is a notable lack of specific studies on the biological activity and associated
signaling pathways of 5-Methoxyquinolin-4-ol.

Signaling Pathway Information

Extensive searches of scientific literature and databases did not yield any specific information
regarding the signaling pathways modulated by 5-Methoxyquinolin-4-ol. Further research is
required to elucidate its biological targets and mechanisms of action.

Signaling Pathway Information for 5-Methoxyquinolin-4-ol

5-Methoxyquinolin-4-ol

No specific signaling pathway data
available in current literature.

Future research is needed to identify
biological targets and mechanisms.

Click to download full resolution via product page

Caption: Current status of signaling pathway information for 5-Methoxyquinolin-4-ol.

Conclusion

5-Methoxyquinolin-4-ol is a defined chemical entity with the CAS number 1466525-83-6.
While general synthetic routes for the quinolin-4-one scaffold are well-established, specific
experimental protocols and comprehensive characterization data for this particular derivative
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are scarce in publicly accessible resources. Furthermore, its biological activity and role in
cellular signaling pathways remain to be investigated. This guide provides a foundation based
on the available information for related compounds and highlights the need for further research
to fully characterize 5-Methoxyquinolin-4-ol and explore its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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